Cas no 99552-37-1 (6-Dfcmh)

6-Dfcmh structure
6-Dfcmh structure
Product Name:6-Dfcmh
CAS No:99552-37-1
MF:C42H69FO34
MW:1136.97528147697
CID:808963
Update Time:2023-08-03

6-Dfcmh Chemical and Physical Properties

Names and Identifiers

    • b-Cyclodextrin,6A-deoxy-6A-fluoro- (9CI)
    • 6-deoxy-6-fluorocyclomaltoheptaose
    • 6-Dfcmh
    • Mono-6-deoxy-6-fluorocyclomaltoheptaose
    • Inchi: 1S/C42H69FO34/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-42,44-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40?,41-,42-/m1/s1
    • InChI Key: WEIPGRSBUGQBEA-LNMAUMMUSA-N
    • SMILES: FC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O2)O)O

Computed Properties

  • Exact Mass: 1136.365
  • Monoisotopic Mass: 1136.365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 20
  • Hydrogen Bond Acceptor Count: 35
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 7
  • Complexity: 1840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 34
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 534

Experimental Properties

  • Density: 1.608
  • Boiling Point: 1516.6°Cat760mmHg
  • Flash Point: 496.3°C
  • Refractive Index: 1.578
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